Didodecylnaphthalenesulfonic acid

• CAS No.: 40038-00-4
• Molecular Formula: C34H56O3S
• Molecular Weight: 544.9 g/mol
• IUPAC Name: 2,3-didodecylnaphthalene-1-sulfonic acid
• InChI: InChI=1S/C34H56O3S/c1-3-5-7-9-11-13-15-17-19-21-25-30-29-31-26-23-24-28-33(31)34(38(35,36)37)32(30)27-22-20-18-16-14-12-10-8-6-4-2/h23-24,26,28-29H,3-22,25,27H2,1-2H3,(H,35,36,37)
• InChI Key: IILMIAKZFKOMTK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC2=CC=CC=C2C(=C1CCCCCCCCCCCC)S(=O)(=O)O

Description

Didodecylnaphthalenesulfonic acid is a useful research compound. Its molecular formula is C34H56O3S and its molecular weight is 544.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture that is approximately 80% didodecylated naphthalene sulfonic acid and 20% tridodecylnaphthalene sulfonic acid is prepared by the alkylation of naphthalene with dodecene followed by sulfonation of the resulting alkylate with oleum.